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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitrophenol
Cat. No.: B13131435
Get Quote
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Abstract & Strategic Overview

The synthesis of 5-Fluoro-2-methyl-3-nitrophenol (also known as 3-nitro-5-fluoro-o-cresol)
presents a specific regiochemical challenge. Direct nitration of the commercially available 5-
fluoro-2-methylphenol typically yields a mixture dominated by the 4-nitro and 6-nitro isomers
due to the directing effects of the hydroxyl and fluorine groups.

To achieve high regiochemical fidelity for the 3-nitro isomer, this protocol utilizes a Directed
Functionalization Strategy. We bypass the direct nitration of the phenol in favor of nitrating 5-
fluoro-2-methylbenzoic acid, where the carboxylic acid and methyl groups synergistically direct
the nitro group to the desired position. The resulting nitro-benzoic acid is then converted to the
target phenol via a Curtius rearrangement and subsequent diazotization-hydrolysis.

Target Molecule Profile

e |[UPAC Name: 5-Fluoro-2-methyl-3-nitrophenol
e CAS Number: N/A (Isomer specific; related to 446-36-6)

o Key Structural Features:
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o

C1: Hydroxyl (-OH)

o

C2: Methyl (-CH3)

[¢]

C3: Nitro (-NO2) [Critical Regio-center]

[e]

C5: Fluorine (-F)

Retrosynthetic Analysis

The logic for selecting the benzoic acid route is visualized below. The "Electronic Synergy" path
is chosen over the "Steric Clash" path of direct phenol nitration.
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Caption: Retrosynthetic tree demonstrating the failure mode of direct nitration and the
robustness of the benzoic acid pathway.
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Reagents & Materials
Critical Reagents Table

CAS No.[1][2]

Reagent Grade Role Hazard Note
[31[41[5]
5-Fluoro-2-
methylbenzoic 446-31-1 >98% Starting Material Irritant
acid
Fuming Nitric o Oxidizer,
) 7697-37-2 >90% Nitrating Agent )
Acid (HNOs) Corrosive
Sulfuric Acid ]
7664-93-9 98% Solvent/Catalyst Corrosive
(H2S04)
Thionyl Chloride Chlorinating Reacts violently
7719-09-7 Reagent
(SOCI) Agent w/ water
Sodium Azide o ) )
(NaNs) 26628-22-8 >99% Azidation Agent Explosive, Toxic
alNs

Sodium Nitrite
(NaNO2)

7632-00-0 ACS Diazotization

Toxic, Oxidizer

Toluene 108-88-3 Anhydrous Solvent

Flammable

Equipment Requirements

e Cryogenic Reactor: Capable of maintaining -10°C to 0°C.

» Overhead Stirrer: Essential for viscous nitration mixtures.

o Reflux Setup: With drying tube (CaClz) for acid chloride formation.
¢ Ventilation: Fume hood mandatory for NOx and SOz fumes.

Detailed Experimental Protocol
Phase 1: Regioselective Nitration
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Objective: Synthesize 5-Fluoro-2-methyl-3-nitrobenzoic acid.

e Setup: Charge a 3-neck round-bottom flask with Conc. H2SOa (7.0 equiv). Cool to -5°C using
an ice/salt bath.

o Addition of Substrate: Add 5-Fluoro-2-methylbenzoic acid (1.0 equiv) portion-wise. Ensure
the temperature remains below 0°C. Stir until fully dissolved.

 Nitration: Prepare a mixture of Fuming HNOs (1.2 equiv) and Conc. H2SOa4 (0.5 equiv). Add
this mixture dropwise to the reaction flask over 60 minutes, maintaining internal temperature
between -5°C and 0°C.

o Expert Insight: The slow addition is critical. Rapid addition causes exotherms that degrade
regioselectivity, favoring dinitration or the 6-nitro isomer.

e Reaction: Stir at 0°C for 2 hours. Monitor by HPLC or TLC.
e Quench: Pour the reaction mixture onto crushed ice (10x weight of acid). Stir vigorously.

« |solation: Filter the resulting precipitate. Wash the cake with cold water until the filtrate is
neutral. Recrystallize from Ethanol/Water to obtain the pure 3-nitro isomer.

o Validation: 1H NMR should show two aromatic doublets (meta-coupling or para-coupling
depending on F interaction) and distinct shifts from the starting material.

Phase 2: Curtius Rearrangement (Carboxyl to Amine)

Objective: Convert the acid to 5-Fluoro-2-methyl-3-nitroaniline.

e Acid Chloride Formation: Suspend the nitrobenzoic acid (from Phase 1) in anhydrous
Toluene. Add Thionyl Chloride (1.5 equiv) and a catalytic drop of DMF. Reflux for 3 hours
until gas evolution (SO2, HCI) ceases. Concentrate in vacuo to remove excess SOClz.

e Acyl Azide Formation: Dissolve the crude acid chloride in Acetone at 0°C. Add an aqueous
solution of Sodium Azide (1.2 equiv) dropwise. Stir for 1 hour at 0°C.

o Safety Alert: Do not concentrate the acyl azide solution to dryness. Azides are shock-
sensitive.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13131435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Rearrangement: Dilute the acyl azide solution with Toluene. Wash with water to remove
salts. Dry the organic layer (MgSOa).[6] Heat the toluene solution slowly to 90°C. Nitrogen
gas (N2) will evolve as the Isocyanate forms.

e Hydrolysis: Once N2 evolution stops, add 20% H2SOa4 and reflux for 2 hours.

o Workup: Cool to room temperature. Basify with NaOH to pH 10. Extract with Ethyl Acetate.[7]
Dry and concentrate to yield 5-Fluoro-2-methyl-3-nitroaniline.

Phase 3: Diazotization and Hydrolysis (Amine to Phenol)

Objective: Convert the aniline to 5-Fluoro-2-methyl-3-nitrophenol.

o Salt Formation: Suspend the aniline in 35% H2SOa. Heat to dissolve if necessary, then rapid-
cool to 0-5°C to precipitate the fine amine sulfate salt.

» Diazotization: Add a solution of Sodium Nitrite (1.1 equiv) in water dropwise, keeping
temperature < 5°C. The mixture should become clear as the diazonium salt forms.

e Hydrolysis: Prepare a separate flask with 50% H2SOa4 and heat to 100°C (Reflux).
» Addition: Add the cold diazonium solution dropwise into the boiling acid.

o Mechanism:[3][8] The high temperature ensures immediate loss of N2 and capture by
water (forming phenol) rather than coupling side reactions.

 Purification: Steam distill the mixture or extract with Dichloromethane. The product, 5-
Fluoro-2-methyl-3-nitrophenol, can be purified by column chromatography (Hexanes/Ethyl
Acetate).

Workflow Visualization
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Caption: Step-by-step synthetic workflow from benzoic acid precursor to final nitrophenol.
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Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Low Regioselectivity (Step 1)

Temperature too high (>0°C)
during HNOs addition.

Maintain strict cryo-control
(-5°C). Slow addition rate.

Explosion Risk (Step 2)

Isolation of dry Acyl Azide.

NEVER dry the azide. Process
in solution (Toluene) directly.

Azo Coupling (Step 3)

Diazonium salt added too fast
or acid not hot enough.[9]

Add diazonium solution slowly
into boiling acid to favor

hydrolysis over coupling.

Low Yield (Step 3)

Decomposition of diazonium

salt before hydrolysis.

Keep diazonium solution at
0°C until the moment it enters

the boiling flask.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/f10402
https://www.accustandard.com/prod0002106.html
https://www.chemicalbook.com/synthesis/5-fluoro-2-nitrobenzoic-acid.htm
https://patents.google.com/patent/US5847231A/en
https://patents.google.com/patent/US5847231A/en
https://www.alfa-chemistry.com/resources/curtius-rearrangement.html
https://www.benchchem.com/pdf/challenges_in_the_nitration_of_o_cresol_to_produce_2_Methyl_5_nitrophenol.pdf
https://scispace.com/pdf/the-curtius-rearrangement-applications-in-modern-drug-3h0z2m0rp2.pdf
https://www.benchchem.com/product/b13131435/docs#application-note-precision-synthesis-of-5-fluoro-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b13131435/docs#application-note-precision-synthesis-of-5-fluoro-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b13131435/docs#application-note-precision-synthesis-of-5-fluoro-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b13131435/docs#application-note-precision-synthesis-of-5-fluoro-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b13131435?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13131435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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